2-Pyrrolidinone, 1-[3-amino-5-(trifluoromethyl)phenyl]-

• Molecular Formula: C11H11F3N2O
• Molecular Weight: 244.21 g/mol
• IUPAC Name: 1-[3-amino-5-(trifluoromethyl)phenyl]pyrrolidin-2-one
• InChI: InChI=1S/C11H11F3N2O/c12-11(13,14)7-4-8(15)6-9(5-7)16-3-1-2-10(16)17/h4-6H,1-3,15H2
• InChI Key: DUVBOZHLLMJZDY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC(=CC(=C2)N)C(F)(F)F

Description

2-Pyrrolidinone, 1-[3-amino-5-(trifluoromethyl)phenyl]- is a useful research compound. Its molecular formula is C11H11F3N2O and its molecular weight is 244.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Into a 16 by 100 mm vial sparged with argon was added 3-amino-5-bromobenzotrifluoride (1 g, 4.16 mmol), 2-pyrrolidinone (425 mg, 5 mmol), N,N′-dimethylethylenediamine (37 mg, 0.416 mmol), potassium carbonate (1.15 g, 8.33 mmol), copper(1)iodide (80 mg, 0.416 mmol), and toluene (1 mL). Vial capped, heated with stirring at 85° C. for 24 h. Reaction cooled to RT, solvent removed under reduced pressure, reconstituted in DCM and filtered through silica. Affords a gray solid. MS m/z=245 [M+H]+. Calc'd for C11H11F3N2O: 244.2

Synthesis routes and methods II

Procedure details

Add sodium hydride (60%, 65 mg, 1.64 mmol) portionwise to the solution of N-(3-amino-5-(trifluoromethyl)phenyl)-4-chlorobutanamide (230 mg, 0.82 mmol) in THF (5 mL), stir the resulting mixture for 2 hrs at ambient temperature. Quench the reaction with water, extract the mixture with ethyl acetate, wash the organic layer with water and brine sequentially, and dry over anhydrous sodium sulfate, concentrate to give brownish oil. Purify by flash chromatography (silica gel, PE:EtOAc=1:1) to yield white solid as the title compound (180 mg, 90%). MS: (M+1): 245.1.